5-(1-methyl-1H-imidazol-2-yl)-4-phenyl-1,3-thiazol-2-amine

• IUPAC Name: 5-(1-methylimidazol-2-yl)-4-phenyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C13H12N4S/c1-17-8-7-15-12(17)11-10(16-13(14)18-11)9-5-3-2-4-6-9/h2-8H,1H3,(H2,14,16)
• InChI Key: GRTYTGCZSPTYJI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C2=C(N=C(S2)N)C3=CC=CC=C3
• Molecular Formula: C13H12N4S
• Molecular Weight: 256.33 g/mol

Description

5-(1-methyl-1H-imidazol-2-yl)-4-phenyl-1,3-thiazol-2-amine is a chemical compound with potential applications in scientific research. It is a heterocyclic compound with a thiazole ring and an imidazole ring. This compound has gained attention due to its unique chemical properties and potential applications in various fields of research.

Mechanism of Action

Target of Action

It is known that imidazole derivatives, which this compound is a part of, have a broad range of biological activities and can interact with various enzymes and receptors .

Mode of Action

It can act as an enzyme substrate to study enzyme kinetics and mechanisms. By observing how enzymes interact with this compound, scientists can gain insights into enzyme specificity and the role of the compound in biological systems.

Biochemical Pathways

Imidazole derivatives are known to be key components to functional molecules that are used in a variety of everyday applications .

Pharmacokinetics

It is known that imidazole compounds are generally highly soluble in water and other polar solvents , which can impact their bioavailability.

Result of Action

Imidazole derivatives are known to show a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Action Environment

The solubility of imidazole compounds in water and other polar solvents suggests that the compound’s action could be influenced by the polarity of its environment.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(1-methyl-1H-imidazol-2-yl)-4-phenyl-1,3-thiazol-2-amine in lab experiments include its unique chemical properties and potential applications in various fields of research. However, the limitations of using this compound include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are many potential future directions for research involving 5-(1-methyl-1H-imidazol-2-yl)-4-phenyl-1,3-thiazol-2-amine. Some possible areas of research include:
- Investigating the potential of this compound as a treatment for other diseases, such as viral infections or autoimmune disorders.
- Studying the mechanism of action of this compound in more detail to better understand how it works.
- Developing new synthetic methods for producing this compound more efficiently.
- Exploring the potential of this compound as a starting point for the development of new drugs with improved properties.
In conclusion, this compound is a heterocyclic compound with potential applications in scientific research. This compound has been studied for its potential as an antifungal, antibacterial, and anticancer agent. While there is still much to learn about this compound, it has the potential to be a valuable tool in various fields of research.

Synthesis Methods

The synthesis of 5-(1-methyl-1H-imidazol-2-yl)-4-phenyl-1,3-thiazol-2-amine involves the reaction of 2-mercapto-1,3-thiazole with 1-methyl-1H-imidazole-2-carbaldehyde in the presence of a base. This reaction yields the desired product, which can be purified using various methods such as column chromatography or recrystallization.

Scientific Research Applications

5-(1-methyl-1H-imidazol-2-yl)-4-phenyl-1,3-thiazol-2-amine has potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been studied for its potential as an antifungal and antibacterial agent. It has also been investigated for its potential as a cancer treatment.